Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride

• IUPAC Name: ethyl 2-(2-fluorophenyl)ethanimidate;hydrochloride
• InChI: InChI=1S/C10H12FNO.ClH/c1-2-13-10(12)7-8-5-3-4-6-9(8)11;/h3-6,12H,2,7H2,1H3;1H
• InChI Key: DJJMVQYPMRSBFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)CC1=CC=CC=C1F.Cl
• Molecular Formula: C10H13ClFNO
• Molecular Weight: 217.67 g/mol

Description

Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride is a chemical compound with the molecular formula C10H13ClFNO and a molecular weight of 217.67.

Molecular Structure Analysis

The molecular structure of Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride consists of 11 carbon atoms, 15 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, and 1 oxygen atom.

Synthesis routes and methods

Procedure details

Dry hydrogen chloride gas (29.8 g, 0.817 mol) was bubbled through a solution of 2-fluorophenylacetonitrile (100 g, 0.743 mol) (Aldrich) in absolute ethanol (37.6 g, 0.817 mol) at 0° C. After uptake of hydrogen chloride was complete, the reaction was kept at 0° C. for 48 hours. The solid was triturated in ether (3×200 mL) and the white solid was collected by suction filtration. Drying for several days under vacuum in a desiccator containing sodium hydroxide pellets and phosphorus pentoxide gave 148 g (91%) of ethyl 2-(2-fluorophenyl)acetimidate hydrochloride, mp. 96°-99° C.; nmr (DMSO-d6)L δ11.58 (br s, 2H, NH2), 6.95-7.50 (complex multiplets, 4H, ArH), 4.40 (q, 2H, OCH2), 4.06 (s, 2H, CH2), 1.24 (t, 3H, CH3); ms: m/e 181 (M+), 162 (M-F+), 153 (M-C2H4 +), 136 (M-OEt+), 109 (C7H6F+).